Cas no 13069-04-0 (Pyridine-3,5-disulfonic acid)

• Product Name: Pyridine-3,5-disulfonic acid
• CAS No: 13069-04-0
• MF: C₅H₅NO₆S₂
• MW: 239.22629904747
• CID: 119261
• PubChem ID: 2762897
• Update Time: 2025-04-18

Pyridine-3,5-disulfonic acid Chemical and Physical Properties

Names and Identifiers

• Pyridine-3,5-disulfonic acid
• 3,5-Pyridinedisulfonicacid
• 3,5-Pyridindisulfonsaeure
• Pyridin-3,5-disulfonsaeure
• 13069-04-0
• 3,5-Pyridinedisulfonic acid
• Pyridin-3,5-disulfosaure
• DTXSID20376552
• A806129
• AKOS015891600
• SCHEMBL5082291
• FT-0645566

• Inchi： 1S/C5H5NO6S2/c7-13(8,9)4-1-5(3-6-2-4)14(10,11)12/h1-3H,(H,7,8,9)(H,10,11,12)
• InChI Key： QRYROSZXZPINDI-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(C=1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 238.95600
• Monoisotopic Mass: 238.95582923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 138.39000
• LogP: 1.73660